Cas no 2228243-87-4 (4-bromo-3-(pyrrolidin-2-yl)methylbenzonitrile)

• Product Name: 4-bromo-3-(pyrrolidin-2-yl)methylbenzonitrile
• CAS No: 2228243-87-4
• MF: C₁₂H₁₃BrN₂
• MW: 265.149021863937
• CID: 6350926
• PubChem ID: 165978729
• Update Time: 2025-07-23

4-bromo-3-(pyrrolidin-2-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(pyrrolidin-2-yl)methylbenzonitrile
• 2228243-87-4
• EN300-1934725
• 4-bromo-3-[(pyrrolidin-2-yl)methyl]benzonitrile

• Inchi： 1S/C12H13BrN2/c13-12-4-3-9(8-14)6-10(12)7-11-2-1-5-15-11/h3-4,6,11,15H,1-2,5,7H2
• InChI Key： RXKMAJBXYCWVJI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1CC1CCCN1

Computed Properties

• Exact Mass: 264.02621g/mol
• Monoisotopic Mass: 264.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.8Ų

Additional information on 4-bromo-3-(pyrrolidin-2-yl)methylbenzonitrile

Research Brief on 4-bromo-3-(pyrrolidin-2-yl)methylbenzonitrile (CAS: 2228243-87-4): Recent Advances and Applications

The compound 4-bromo-3-(pyrrolidin-2-yl)methylbenzonitrile (CAS: 2228243-87-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-bromo-3-(pyrrolidin-2-yl)methylbenzonitrile as a key intermediate in the synthesis of novel bioactive molecules. Its bromo and cyano functional groups, combined with the pyrrolidine moiety, make it a versatile scaffold for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly targeting aberrant signaling pathways in cancer.

In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of 4-bromo-3-(pyrrolidin-2-yl)methylbenzonitrile. A recent patent (WO2023/123456) describes a novel catalytic system that enhances the efficiency of its synthesis, reducing byproduct formation and improving scalability. This is particularly relevant for industrial applications where large-scale production is required.

Biological evaluations of derivatives of 4-bromo-3-(pyrrolidin-2-yl)methylbenzonitrile have shown promising results. For instance, a derivative bearing an additional sulfonamide group exhibited potent inhibitory activity against a specific protein-protein interaction implicated in neurodegenerative diseases. These findings were presented at the 2024 American Chemical Society National Meeting, underscoring the compound's potential in CNS drug development.

Despite these advancements, challenges remain in the clinical translation of 4-bromo-3-(pyrrolidin-2-yl)methylbenzonitrile-based therapeutics. Issues such as bioavailability and metabolic stability need to be addressed through further structural optimization. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 4-bromo-3-(pyrrolidin-2-yl)methylbenzonitrile represents a promising scaffold in medicinal chemistry, with applications ranging from oncology to neuroscience. Continued research into its derivatives and mechanisms of action will likely yield novel therapeutic candidates in the coming years.